Cas no 1353999-67-3 (Benzyl-methyl-(S)-piperidin-3-yl-amine)

• Product Name: Benzyl-methyl-(S)-piperidin-3-yl-amine
• CAS No: 1353999-67-3
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 2157949
• Update Time: 2025-06-08

Benzyl-methyl-(S)-piperidin-3-yl-amine Chemical and Physical Properties

Names and Identifiers

• Benzyl-methyl-(s)-piperidin-3-yl-amine
• (S)-N-Benzyl-N-methylpiperidin-3-amine
• benzylmethyl-(S)-piperidin-3-ylamine
• AM95554
• Benzyl-methyl-(S)-piperidin-3-yl-amine

• Inchi： 1S/C13H20N2/c1-15(13-8-5-9-14-10-13)11-12-6-3-2-4-7-12/h2-4,6-7,13-14H,5,8-11H2,1H3/t13-/m0/s1
• InChI Key： AOFYPWKDRUVVTF-ZDUSSCGKSA-N
• SMILES： N(C)(CC1C=CC=CC=1)[C@@H]1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 175
• Topological Polar Surface Area: 15.3

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 300.9±35.0 °C at 760 mmHg
• Flash Point: 116.7±16.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Benzyl-methyl-(S)-piperidin-3-yl-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzyl-methyl-(S)-piperidin-3-yl-amine

Introduction to Benzyl-methyl-(S)-piperidin-3-yl-amine (CAS No. 1353999-67-3)

Benzyl-methyl-(S)-piperidin-3-yl-amine, identified by its chemical abstracts service number CAS No. 1353999-67-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the amine class and features a piperidine ring, which is a six-membered heterocyclic structure containing one nitrogen atom. The presence of the (S)-configuration indicates a specific stereochemical arrangement, which is crucial for its biological activity and potential therapeutic applications.

The molecular structure of Benzyl-methyl-(S)-piperidin-3-yl-amine consists of a benzyl group, a methyl group, and an (S)-configured piperidin-3-yl amine moiety. This unique combination of functional groups makes it a versatile intermediate in the synthesis of various pharmacologically active molecules. The benzyl group, in particular, is often used in medicinal chemistry due to its ability to enhance solubility and stability of drug candidates.

In recent years, there has been growing interest in the development of chiral drugs, which are drugs that are not mirror images of each other and can have different biological effects. The (S)-configuration of the piperidine ring in Benzyl-methyl-(S)-piperidin-3-yl-amine makes it a valuable building block for such chiral drugs. Researchers have been exploring its potential in the synthesis of protease inhibitors, which are widely used in the treatment of various diseases, including cancer and infectious disorders.

One of the most promising areas of research involving Benzyl-methyl-(S)-piperidin-3-yl-amine is its application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often dysregulated in diseases such as cancer. By inhibiting specific kinases, it is possible to modulate these pathways and achieve therapeutic effects. Several studies have demonstrated that derivatives of Benzyl-methyl-(S)-piperidin-3-yl-amine exhibit potent kinase inhibition properties, making them attractive candidates for further development.

Another area where this compound has shown promise is in the treatment of neurological disorders. Piperidine derivatives are known for their ability to cross the blood-brain barrier, which is essential for treating central nervous system disorders. Research has indicated that Benzyl-methyl-(S)-piperidin-3-yl-amine can be used to develop novel drugs that target neurotransmitter systems involved in conditions such as depression, anxiety, and Parkinson's disease. The (S)-configuration appears to enhance its binding affinity to certain receptors, potentially leading to more effective treatments.

The synthesis of Benzyl-methyl-(S)-piperidin-3-yl-amine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high enantiomeric purity. Advanced synthetic techniques such as asymmetric hydrogenation have been employed to ensure the (S)-configuration is maintained throughout the synthesis process. These techniques are critical for producing pharmaceutical-grade compounds that meet stringent regulatory standards.

In conclusion, Benzyl-methyl-(S)-piperidin-3-yl-amine (CAS No. 1353999-67-3) is a highly valuable compound with significant potential in pharmaceutical applications. Its unique structural features make it an excellent candidate for the development of chiral drugs, particularly kinase inhibitors and neurological agents. Ongoing research continues to uncover new therapeutic possibilities for this compound, highlighting its importance in modern drug discovery and development.